Cas no 1082600-76-7 (O-1-(3,4-dimethoxyphenyl)ethylhydroxylamine)

• Product Name: O-1-(3,4-dimethoxyphenyl)ethylhydroxylamine
• CAS No: 1082600-76-7
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 6261630
• PubChem ID: 55269202
• Update Time: 2025-06-11

O-1-(3,4-dimethoxyphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(3,4-dimethoxyphenyl)ethylhydroxylamine
• EN300-1845866
• Hydroxylamine, O-[1-(3,4-dimethoxyphenyl)ethyl]-
• DTXSID501240204
• AKOS006316864
• 1082600-76-7
• O-[1-(3,4-dimethoxyphenyl)ethyl]hydroxylamine

• Inchi： 1S/C10H15NO3/c1-7(14-11)8-4-5-9(12-2)10(6-8)13-3/h4-7H,11H2,1-3H3
• InChI Key： UNDRVIYLONGYJQ-UHFFFAOYSA-N
• SMILES： O(C(C)C1C=CC(=C(C=1)OC)OC)N

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.7Ų

Additional information on O-1-(3,4-dimethoxyphenyl)ethylhydroxylamine

Professional Introduction to Compound with CAS No. 1082600-76-7 and Product Name: O-1-(3,4-dimethoxyphenyl)ethylhydroxylamine

The compound with the CAS number 1082600-76-7 and the product name O-1-(3,4-dimethoxyphenyl)ethylhydroxylamine represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and development. The presence of a hydroxylamine functional group and a dimethoxyphenyl moiety suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the exploration of O-1-(3,4-dimethoxyphenyl)ethylhydroxylamine has been influenced by advancements in synthetic methodologies and computational chemistry. The dimethoxyphenyl group, a derivative of anisole, is known for its ability to modulate various biological pathways due to its aromaticity and electronic properties. This feature has been leveraged in the design of novel therapeutic agents targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The hydroxylamine moiety, on the other hand, introduces a polar and potentially reactive site that can engage with biological molecules through hydrogen bonding or redox reactions.

One of the most compelling aspects of O-1-(3,4-dimethoxyphenyl)ethylhydroxylamine is its versatility in chemical modification. The compound's structure allows for the introduction of additional functional groups or derivatization to enhance its pharmacological properties. For instance, researchers have explored its use as a precursor in the synthesis of more complex molecules with improved bioavailability or targeted delivery systems. These modifications are often guided by computational modeling techniques that predict how changes in structure will affect molecular interactions and biological activity.

Recent studies have highlighted the potential of O-1-(3,4-dimethoxyphenyl)ethylhydroxylamine in addressing unmet medical needs. In particular, its ability to interact with enzymes and receptors has been investigated in the context of developing treatments for metabolic disorders. The compound's structural analogs have shown promise in preclinical trials for their ability to modulate enzyme activity without significant off-target effects. This underscores the importance of understanding the molecular interactions at a detailed level to optimize drug design.

The synthesis of O-1-(3,4-dimethoxyphenyl)ethylhydroxylamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the dimethoxyphenyl ring efficiently. Additionally, protecting group strategies are often necessary to ensure regioselectivity during the synthesis process. These synthetic advancements have not only improved yields but also opened new avenues for exploring derivatives of this compound.

The pharmacological evaluation of O-1-(3,4-dimethoxyphenyl)ethylhydroxylamine has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and oxidative stress. These effects are particularly relevant in the context of chronic diseases where inflammation plays a significant role. Furthermore, animal models have provided insights into its potential as an antioxidant or anti-inflammatory agent, although further research is needed to fully elucidate its mechanisms of action.

As our understanding of biological systems continues to evolve, so does the approach to drug discovery. The integration of machine learning and artificial intelligence into medicinal chemistry has accelerated the identification of novel compounds like O-1-(3,4-dimethoxyphenyl)ethylhydroxylamine. These computational tools help predict biological activity based on structural features, thereby reducing the time and resources required for experimental validation. This synergy between experimental chemistry and computational biology is crucial for advancing pharmaceutical research.

The future directions for research on O-1-(3,4-dimethoxyphenyl)ethylhydroxylamine include exploring its role in combination therapies and personalized medicine. By understanding how this compound interacts with individual genetic profiles or disease biomarkers, it may be possible to tailor treatments for greater efficacy and fewer side effects. Additionally, investigating its pharmacokinetic properties will be essential for optimizing delivery systems and ensuring therapeutic relevance in vivo.

In conclusion,O-1-(3,4-dimethoxyphenyl)ethylhydroxylamine represents a fascinating subject of study with significant potential in pharmaceutical applications. Its unique structural features and biological interactions make it a valuable compound for further research aimed at developing novel therapeutics. As scientific methodologies continue to advance，the possibilities for harnessing this compound's potential will undoubtedly expand，offering new hope for addressing complex medical challenges.